Cas no 1803125-61-2 (3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride)
3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1803125-61-2
- Z5851452292
- SCHEMBL16992973
- 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine;hydrochloride
- OGPWLMPWCSPHQI-UHFFFAOYSA-N
- 3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride
- EN300-37359373
- 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride
-
- Inchi: 1S/C6H4F4N2.ClH/c7-4-3(11)1-2-12-5(4)6(8,9)10;/h1-2H,(H2,11,12);1H
- InChI Key: OGPWLMPWCSPHQI-UHFFFAOYSA-N
- SMILES: Cl.FC1=C(C=CN=C1C(F)(F)F)N
Computed Properties
- Exact Mass: 216.0077385g/mol
- Monoisotopic Mass: 216.0077385g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.9Ų
3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37359373-0.05g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 0.05g |
$229.0 | 2025-02-20 | |
| Enamine | EN300-37359373-0.1g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 0.1g |
$342.0 | 2025-02-20 | |
| Enamine | EN300-37359373-0.25g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 0.25g |
$487.0 | 2025-02-20 | |
| Enamine | EN300-37359373-0.5g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 0.5g |
$768.0 | 2025-02-20 | |
| Enamine | EN300-37359373-1.0g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 1.0g |
$986.0 | 2025-02-20 | |
| Enamine | EN300-37359373-2.5g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 2.5g |
$1931.0 | 2025-02-20 | |
| Enamine | EN300-37359373-5.0g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 5.0g |
$2858.0 | 2025-02-20 | |
| Enamine | EN300-37359373-10.0g |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95.0% | 10.0g |
$4236.0 | 2025-02-20 | |
| 1PlusChem | 1P027WNU-50mg |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95% | 50mg |
$335.00 | 2024-06-18 | |
| 1PlusChem | 1P027WNU-100mg |
3-fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride |
1803125-61-2 | 95% | 100mg |
$485.00 | 2024-06-18 |
3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride
Introduction to 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride (CAS No. 1803125-61-2)
3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1803125-61-2, belongs to the class of fluorinated pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of both fluoro and trifluoromethyl substituents in its molecular structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.
The chemical structure of 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride consists of a pyridine ring substituted at the 3-position with a fluorine atom and at the 2-position with a trifluoromethyl group. The 4-position of the pyridine ring is functionalized with an amine group, which is further converted into its hydrochloride salt form for improved solubility and stability. This structural configuration not only enhances the compound's interaction with biological targets but also contributes to its metabolic stability, making it an attractive candidate for further pharmacological exploration.
In recent years, fluorinated pyridines have emerged as pivotal components in drug discovery due to their ability to modulate enzyme activity, receptor binding, and drug transport mechanisms. The fluoro group, in particular, is known for its ability to increase metabolic stability and lipophilicity, while the trifluoromethyl group introduces rigidity and electron-withdrawing effects that can fine-tune the pharmacokinetic properties of a molecule. These attributes have led to the incorporation of such motifs in numerous clinical candidates across various therapeutic areas.
Current research in the field of medicinal chemistry has highlighted the potential of 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride as a versatile building block for the synthesis of novel therapeutic agents. Studies have demonstrated its utility in generating compounds with anti-inflammatory, antiviral, and anticancer properties. For instance, modifications at the amine group have been explored to develop potent inhibitors of specific enzymatic targets involved in disease pathways. The hydrochloride salt form of this compound has further been investigated for its enhanced bioavailability and pharmacological efficacy.
The synthesis of 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. The use of high-performance analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography has been crucial in characterizing the compound's structure and confirming its identity.
From a pharmacological perspective, the amine functionality in 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride provides a handle for further derivatization, allowing chemists to explore diverse chemical space. This flexibility has enabled the development of libraries of analogs that can be screened for biological activity using high-throughput screening (HTS) platforms. Preliminary findings suggest that certain derivatives exhibit promising interactions with protein targets relevant to neurological disorders and infectious diseases.
The hydrochloride salt form of this compound has been particularly advantageous in preclinical studies due to its improved solubility in aqueous media. This property facilitates formulation development and administration routes such as oral or intravenous delivery. Additionally, the stability of the hydrochloride salt under various storage conditions has made it a preferred choice for industrial-scale production.
As research continues to evolve, the applications of 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride are expected to expand into new therapeutic areas. The growing interest in fluorinated heterocycles as pharmacophores underscores their importance in modern drug discovery. Future studies may focus on optimizing synthetic routes to improve cost-efficiency and scalability while exploring novel derivatives with enhanced pharmacological profiles.
In conclusion, 3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride (CAS No. 1803125-61-2) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile applications. Its role as a key intermediate in drug development highlights the importance of fluorinated pyridines in addressing unmet medical needs. With ongoing research efforts aimed at uncovering new biological activities and optimizing synthetic methodologies, this compound is poised to contribute significantly to future therapeutic innovations.
1803125-61-2 (3-Fluoro-2-(trifluoromethyl)pyridin-4-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)